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Compound of Interest

Compound Name: (S)-MCPG sodium salt

Cat. No.: B15073225

Get Quote

Part 1: Executive Summary & Physicochemical
Profile
(S)-MCPG (sodium salt) is the active enantiomer of the non-selective Group I/Group II

metabotropic glutamate receptor (mGluR) antagonist (RS)-MCPG. It is a critical tool for

dissecting synaptic plasticity mechanisms, particularly Long-Term Potentiation (LTP) and Long-

Term Depression (LTD).

The Critical Distinction: The solubility profile of (S)-MCPG is strictly dictated by its ionic form.

Sodium Salt: Designed specifically for high aqueous solubility.

Free Acid: Hydrophobic; requires base (NaOH) or organic solvents (DMSO) to dissolve.

Core Recommendation: For the (S)-MCPG Sodium Salt, Water (or saline) is the superior

solvent. Dissolving the sodium salt in DMSO is counter-indicated due to poor solubility of ionic

salts in aprotic solvents and the unnecessary introduction of vehicle toxicity.
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Property (S)-MCPG Sodium Salt (S)-MCPG Free Acid

CAS Number
1303994-09-3 (Generic Na

salt)
150145-89-4

Molecular Weight
~231.18 Da (Monosodium) /

~253.16 (Disodium)*
209.20 Da

Primary Solvent Distilled Water
1.1 eq. NaOH (in Water) or

DMSO

Max Solubility (Water) ~100 mM (23 mg/mL) Insoluble (without base)

Max Solubility (DMSO)
Poor / Not Recommended (<5

mM)
~25 mM (5 mg/mL)

Appearance White solid / powder White solid / powder

*Note: Commercial "Sodium Salt" preparations may vary between mono- and disodium forms.

Always check the specific batch MW on the vial label before calculating molarity.

Part 2: Solubilization Protocols
Protocol A: Aqueous Dissolution (Recommended for
Sodium Salt)
Objective: Create a 100 mM stock solution in water. This method avoids DMSO entirely,

eliminating vehicle effects in sensitive slice physiology or cell culture assays.

Materials:

(S)-MCPG Sodium Salt (Solid)[1][2][3]

Sterile Milli-Q / Distilled Water (pH 7.0–7.4)

0.22 µm Syringe Filter (PES or Nylon)

Sterile Microcentrifuge Tubes

Step-by-Step Procedure:
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Calculate Volume: Determine the volume of water required for a 100 mM stock.

Formula:

Example: For 10 mg of salt (MW 231.18), add 432 µL of water.

Addition: Add the calculated volume of sterile water directly to the vial or weighed powder.

Mixing: Vortex moderately for 30–60 seconds. The salt should dissolve rapidly into a clear,

colorless solution.

Troubleshooting: If particles persist, sonicate for 5 minutes at room temperature.

Filtration: Pass the solution through a 0.22 µm syringe filter into a sterile tube to ensure

sterility for biological assays.

Storage: Aliquot into small volumes (e.g., 50–100 µL) to avoid freeze-thaw cycles. Store at

-20°C (1 month) or -80°C (6 months).

Protocol B: The "Free Acid" Alternative (If You Do Not
Have the Salt)
Context: If you mistakenly purchased the Free Acid form, it will not dissolve in water alone. You

must convert it to the salt in situ or use DMSO.

Option 1: The NaOH Method (Preferred for Aqueous Assays)

Weigh the Free Acid.

Add 1.1 molar equivalents of NaOH (e.g., if you have 1 mmol of MCPG, add 1.1 mmol of

NaOH).

Add water to the desired volume.[1]

Vortex until dissolved (creates the sodium salt in solution).

Option 2: DMSO Dissolution (Use only if necessary)
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Dissolve Free Acid in high-grade DMSO (Anhydrous).

Max solubility is approx. 25 mM.

Warning: Final DMSO concentration in cell culture must be <0.1% to avoid cytotoxicity.[4]

Part 3: Decision Logic & Signaling Context
Workflow Decision Tree
The following diagram illustrates the critical decision path for solubilizing MCPG based on the

chemical form available.
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Figure 1: Decision matrix for (S)-MCPG solubilization. Green paths indicate optimal workflows;

red dashed lines indicate suboptimal or problematic routes.

Mechanistic Impact: mGluR Antagonism
(S)-MCPG is a non-selective antagonist for Group I (mGluR1,[2] 5) and Group II (mGluR2, 3)

receptors.[2] It prevents glutamate-driven G-protein signaling.
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Figure 2: Mechanism of Action. (S)-MCPG competitively antagonizes Group I and II mGluRs,

inhibiting downstream PLC and Adenylyl Cyclase signaling cascades involved in synaptic

plasticity.
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Issue Probable Cause Solution

Precipitation in Water
You likely have the Free Acid

form, not the Sodium Salt.

Add 1.0–1.1 molar equivalents

of NaOH (0.1 M or 1 M stock)

dropwise until dissolved.

Precipitation in DMSO
You are using the Sodium Salt

in DMSO.[1]

Switch to water. Sodium salts

are highly polar and resist

dissolution in aprotic organic

solvents like DMSO.

Loss of Potency Repeated freeze-thaw cycles.

Aliquot stock into single-use

volumes (e.g., 20 µL)

immediately after preparation.

Cloudiness on Thawing Salt crashing out at low temp.

Vortex and warm to 37°C for 2

minutes. If it remains cloudy,

discard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Solubilization Strategies for (S)-
MCPG Sodium Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073225/docs#application-note-solubilization-
strategies-for-s-mcpg-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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